2-(Dimethylamino)-5-formylpyridine-4-carboxylic acid
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Description
2-(Dimethylamino)-5-formylpyridine-4-carboxylic acid is a chemical compound that has been studied extensively in the field of organic chemistry. The compound is also known as DMFPCA and has been found to have many potential applications in scientific research.
Scientific Research Applications
- DMFPCA can be incorporated into stimuli-responsive polymersomes, which are nanometer-sized vesicles formed by amphiphilic diblock copolymers . These polymersomes can respond to pH, temperature, and other conditions, making them promising candidates for drug delivery. pH-responsive polymersomes are particularly valuable due to the presence of unusual pH gradients in cells under physiological and pathological conditions.
- Polymersomes containing DMFPCA can serve as dual stimulus–response platforms for gene delivery . Their pH and temperature responsiveness allows controlled release of genetic material, making them suitable for gene therapy applications.
- DMFPCA-modified polymersomes can be used for theranostic purposes. These versatile carriers combine therapeutic and diagnostic functions, enabling targeted drug delivery while simultaneously providing imaging capabilities .
- Polymersomes, including those incorporating DMFPCA, have been explored as artificial organelles. These synthetic structures mimic cellular compartments and can be engineered for specific functions .
- DMFPCA-containing polymersomes can act as nanoreactors. Their encapsulated environment allows for controlled chemical reactions, making them useful in catalysis and other chemical processes .
- DMFPCA has been used in graft copolymerization with chitosan to create pH and temperature dual-responsive chitosan copolymers (CS-g-PDMAEMA) . These copolymers exhibit interesting properties for drug delivery and tissue engineering.
Drug Delivery Systems
Gene Delivery Platforms
Theranostics
Artificial Organelles
Nanoreactors
Responsive Chitosan Copolymers
properties
IUPAC Name |
2-(dimethylamino)-5-formylpyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c1-11(2)8-3-7(9(13)14)6(5-12)4-10-8/h3-5H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBRDLZLINAXOJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=C1)C(=O)O)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)-5-formylpyridine-4-carboxylic acid |
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